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Compound of Interest

Compound Name: SC58451

Cat. No.: B1662708 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of SC-58451, a

selective cyclooxygenase-2 (COX-2) inhibitor, also widely known as Celecoxib.

Frequently Asked Questions (FAQs)
Q1: What is SC-58451?

A1: SC-58451, also known as SC-58635 or by its generic name Celecoxib, is a non-steroidal

anti-inflammatory drug (NSAID) that acts as a selective inhibitor of the cyclooxygenase-2

(COX-2) enzyme.[1] In research, it is widely used to study the roles of COX-2 in inflammation,

pain, and cancer biology.

Q2: What are the primary solvents for dissolving SC-58451?

A2: SC-58451 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol, and

dimethylformamide (DMF).[1] It is practically insoluble in water.[2][3]

Q3: Can I dissolve SC-58451 directly in aqueous buffers like PBS or cell culture media?

A3: No, SC-58451 has very low aqueous solubility (approximately 3–7 μg/mL) and will not

dissolve directly in aqueous solutions.[4][5] To prepare an aqueous solution, it is recommended

to first dissolve the compound in a minimal amount of an organic solvent like ethanol or DMSO

and then dilute this stock solution into the aqueous buffer.[1]

Q4: What is the recommended storage condition for solid SC-58451 and its solutions?
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A4: Solid SC-58451 should be stored at -20°C for long-term stability (≥4 years).[1] Stock

solutions in organic solvents like DMSO or ethanol should be stored at -20°C for up to one

month or at -80°C for up to six months.[6] Aqueous solutions are not stable and it is

recommended to prepare them fresh and not store them for more than one day.[1]

Troubleshooting Guide
Issue 1: My SC-58451 precipitated when I diluted my
DMSO stock solution in cell culture medium.

Cause: This is a common issue due to the poor aqueous solubility of SC-58451. When the

DMSO stock is added to the aqueous medium, the concentration of DMSO is significantly

lowered, causing the compound to fall out of solution.

Solution 1: Optimize Final DMSO Concentration. Ensure the final concentration of DMSO in

your cell culture medium is as low as possible (typically ≤0.1%) to minimize solvent toxicity,

but high enough to maintain solubility. You may need to test a range of final DMSO

concentrations.[7][8]

Solution 2: Two-Step Dilution. Instead of adding the DMSO stock directly to the full volume of

media, first, make an intermediate dilution in a smaller volume of media or PBS. Mix

thoroughly by vortexing or gentle agitation, and then add this intermediate dilution to the final

volume.

Solution 3: Warm the Medium. Gently warming the cell culture medium to 37°C before

adding the SC-58451 stock solution can sometimes help to keep the compound in solution.

Solution 4: Use Fresh DMSO. Moisture-absorbing DMSO can reduce the solubility of

compounds.[7] Always use fresh, anhydrous DMSO to prepare your stock solution.

Issue 2: I am observing unexpected levels of cell death
in my in vitro experiments at high concentrations of SC-
58451.

Cause: At concentrations that exceed its aqueous solubility limit, SC-58451 can form

precipitates in the cell culture medium. These precipitates can cause physical damage to cell
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membranes, leading to cytotoxicity that is not related to its pharmacological activity as a

COX-2 inhibitor.[9] This is an important consideration, as cell death may be an artifact of

precipitation rather than a true biological effect of the dissolved drug.[9]

Solution 1: Verify Solubility Limit. Check the final concentration of SC-58451 in your

experiment against its known aqueous solubility. If it is near or above the solubility limit,

precipitation is likely.

Solution 2: Microscopic Examination. Before and after adding SC-58451 to your culture

wells, inspect the medium under a microscope for any signs of fine crystalline precipitates.

Solution 3: Dose-Response Curve. Perform a careful dose-response experiment. A very

sharp drop in cell viability at a specific concentration may indicate the point of precipitation

rather than a typical pharmacological dose-response.

Solution 4: Consider Alternative Formulations. For higher concentrations, consider using

formulations with solubility enhancers, although their effects on the experimental system

must be carefully controlled.

Data Presentation: SC-58451 (Celecoxib) Solubility
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Solvent/System Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO ~76 mg/mL[7] ~199.28 mM

Use fresh, anhydrous

DMSO for best results

as moisture can

reduce solubility.[7]

Ethanol ~25-33 mg/mL[1][7] ~65.55 - 86.53 mM

A good choice for

preparing stock

solutions for

subsequent aqueous

dilution.

Dimethylformamide

(DMF)
~16.6 mg/mL[1] ~43.53 mM

Another suitable

organic solvent for

stock solutions.

1:4 Ethanol:PBS (pH

7.2)
~0.2 mg/mL[1] ~0.52 mM

Prepared by first

dissolving in ethanol,

then diluting with PBS.

Aqueous solutions are

not stable for more

than a day.[1]

Water ~0.005 mg/mL[2] ~0.013 mM
Practically insoluble.

[2][3]

Corn Oil ≥ 2.5 mg/mL[6] ≥ 6.56 mM

A suitable vehicle for

in vivo oral

administration.

10% DMSO >> 40%

PEG300 >> 5%

Tween-80 >> 45%

Saline

≥ 2.5 mg/mL[6] ≥ 6.56 mM

A common formulation

for in vivo studies to

improve solubility and

bioavailability.

Molecular Weight of SC-58451 (Celecoxib): 381.37 g/mol [3]
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Experimental Protocols
Protocol 1: Preparation of a 50 mM Stock Solution in
DMSO

Weighing: Accurately weigh out 19.07 mg of solid SC-58451 (Celecoxib) powder.

Dissolving: Add 1 mL of fresh, anhydrous DMSO to the powder.

Mixing: Vortex or sonicate briefly until the solid is completely dissolved, resulting in a clear

solution.

Storage: Aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store at

-20°C for short-term use (up to 1 month) or -80°C for long-term storage (up to 6 months).[6]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell Culture Experiments

Thaw Stock Solution: Thaw a frozen aliquot of your 50 mM SC-58451 stock solution in

DMSO at room temperature.

Pre-warm Medium: Warm your cell culture medium to 37°C.

Serial Dilution: Perform serial dilutions of the stock solution into the pre-warmed cell culture

medium to achieve your desired final concentrations. For example, to make a 50 µM working

solution in 10 mL of medium, add 10 µL of the 50 mM stock solution.

Mixing: Immediately after adding the stock solution to the medium, mix thoroughly by gentle

inversion or pipetting to ensure rapid and even dispersion, which can help prevent

precipitation.

Final DMSO Concentration: Ensure the final concentration of DMSO in the culture medium

does not exceed a level toxic to your specific cell line (typically ≤0.1%).[8] Remember to

include a vehicle control (medium with the same final concentration of DMSO) in your

experiments.
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Protocol 3: Preparation of an Oral Suspension for In
Vivo Animal Studies (10 mg/mL)
This protocol is adapted from a method for preparing an oral suspension.[10][11]

Trituration: If starting with capsules, empty the contents and triturate the SC-58451 powder in

a mortar and pestle to a fine, uniform powder.[11]

Wetting the Powder: Add a small amount of a suitable vehicle (e.g., Ora-Blend, or a solution

of 0.5% methylcellulose in water) to the powder and levigate to form a smooth, uniform

paste.[11]

Geometric Dilution: Continue to add the vehicle geometrically, mixing well after each

addition, until the desired final volume is reached.[11]

Final Volume: Transfer the suspension to a graduated cylinder and add vehicle to the final

desired volume to achieve a concentration of 10 mg/mL.

Storage and Use: Store the suspension in an amber bottle. It is stable for up to 93 days

when stored at 5°C or 23°C.[10] Shake well before each administration.[11]
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Caption: Simplified COX-2 signaling pathway and the inhibitory action of SC-58451

(Celecoxib).

Experimental Workflow: Preparing SC-58451 for Cell
Culture
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Caption: Workflow for preparing SC-58451 solutions for in vitro cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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